![molecular formula C17H18FNO4S B6413177 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% CAS No. 1261972-20-6](/img/structure/B6413177.png)
2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% (2-FBA-95) is a synthetic organic compound containing a fluorinated benzene ring and a sulfonamide group. It is a white, crystalline solid with a melting point of 212-214°C and a boiling point of approximately 290°C. 2-FBA-95 has a wide range of applications in scientific research and is used as a building block in the synthesis of various compounds.
Mechanism of Action
2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% is an organic compound with a sulfonamide group and a fluorinated benzene ring. The sulfonamide group of 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% is capable of forming hydrogen bonds with polar molecules, such as water, and this property makes it useful in the synthesis of various compounds. The fluorinated benzene ring of 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% is also capable of forming hydrogen bonds and this property makes it useful as a catalyst for organic reactions.
Biochemical and Physiological Effects
2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% is a synthetic organic compound and is not known to have any biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% is a useful reagent for the synthesis of various compounds and is relatively easy to obtain and store. It is also relatively stable and can be stored for a long period of time without significant degradation. However, 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% is a hazardous compound and should be handled with care. It is also a volatile compound and should be stored in a tightly sealed container.
Future Directions
The use of 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% in scientific research is expected to continue to expand in the future. It is likely to be used in the synthesis of more complex compounds and as a reagent for the synthesis of a wider range of organic compounds. Additionally, 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% could be used in the development of new fluorescent probes for use in biological imaging and fluorescence-based assays. Furthermore, its use in the synthesis of pharmaceuticals and other drugs is likely to increase in the future.
Synthesis Methods
2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% can be synthesized by the reaction of 4-t-butylbenzenesulfonyl chloride with 4-fluorobenzaldehyde in an ethanol-water mixture. The reaction is catalyzed by sodium hydroxide and is conducted at reflux temperature. The reaction yields 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% as a white crystalline solid with a purity of 95%.
Scientific Research Applications
2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It is used as a building block in the synthesis of various compounds, such as amino acids, peptides, and pharmaceuticals. It is also used as a reagent for the synthesis of other organic compounds and as a catalyst for organic reactions. Additionally, 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, 95% is used in the synthesis of fluorescent probes for use in biological imaging and fluorescence-based assays.
properties
IUPAC Name |
2-[4-(tert-butylsulfamoyl)phenyl]-4-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO4S/c1-17(2,3)19-24(22,23)13-7-4-11(5-8-13)15-10-12(18)6-9-14(15)16(20)21/h4-10,19H,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVXZEYDVLWHDDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=C(C=CC(=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.